Cas no 1171583-79-1 (N-(4-fluorophenyl)methyl-3-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide)

• Product Name: N-(4-fluorophenyl)methyl-3-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide
• CAS No: 1171583-79-1
• MF: C₂₂H₂₂F₂N₄O₂
• MW: 412.432491779327
• CID: 6263471
• PubChem ID: 44068174
• Update Time: 2025-05-23

N-(4-fluorophenyl)methyl-3-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)methyl-3-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide
• N-(4-fluorobenzyl)-3-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide
• SR-01000922768
• N-[(4-fluorophenyl)methyl]-3-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide
• SR-01000922768-1
• 1171583-79-1
• VU0645071-1
• AKOS024510907
• F5492-0004
• N-[(4-fluorophenyl)methyl]-3-[5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl]piperidine-1-carboxamide

• Inchi： 1S/C22H22F2N4O2/c23-18-7-3-15(4-8-18)12-20-26-27-21(30-20)17-2-1-11-28(14-17)22(29)25-13-16-5-9-19(24)10-6-16/h3-10,17H,1-2,11-14H2,(H,25,29)
• InChI Key： GSQCRPDCQDZGRY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(N1CCCC(C2=NN=C(CC3C=CC(=CC=3)F)O2)C1)=O

Computed Properties

• Exact Mass: 412.17108228g/mol
• Monoisotopic Mass: 412.17108228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-(4-fluorophenyl)methyl-3-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide

Comprehensive Overview of N-(4-fluorophenyl)methyl-3-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide (CAS No. 1171583-79-1)

N-(4-fluorophenyl)methyl-3-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide (CAS No. 1171583-79-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a piperidine core with 1,3,4-oxadiazole and fluorophenyl moieties, making it a subject of interest for drug discovery and medicinal chemistry applications. Its molecular formula and intricate architecture suggest potential bioactivity, particularly in targeting specific enzymes or receptors.

The compound's 1,3,4-oxadiazole ring is a notable pharmacophore, often associated with antimicrobial, anti-inflammatory, and anticancer properties. Researchers are increasingly exploring its derivatives for their therapeutic potential, aligning with current trends in precision medicine and targeted drug delivery. The presence of fluorine atoms enhances the molecule's metabolic stability and bioavailability, a key consideration in modern drug design. This aligns with the growing demand for fluorinated pharmaceuticals, as evidenced by the rise in FDA-approved drugs containing fluorine.

In the context of AI-driven drug discovery, N-(4-fluorophenyl)methyl-3-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide exemplifies how computational tools can predict molecular interactions and optimize lead compounds. Platforms like AlphaFold and molecular docking software are revolutionizing the field, enabling researchers to screen such compounds virtually before lab synthesis. This accelerates the development timeline and reduces costs, addressing the pharmaceutical industry's need for faster R&D cycles.

The compound's potential applications extend to neurological disorders and metabolic diseases, areas where heterocyclic compounds like this are frequently investigated. Its piperidine scaffold is common in CNS-active drugs, while the oxadiazole moiety may contribute to binding affinity. Such characteristics make it a candidate for studies on neurodegenerative diseases, a hot topic given the global aging population and rising prevalence of conditions like Alzheimer's.

From a synthetic chemistry perspective, the preparation of N-(4-fluorophenyl)methyl-3-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide involves multi-step organic reactions, including cyclization and amide coupling. These methods are widely discussed in green chemistry forums, as researchers seek sustainable alternatives to traditional synthesis routes. The compound's structure also invites exploration of catalysis techniques, particularly metal-free or biocatalytic approaches, reflecting the industry's shift toward environmentally friendly practices.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, a critical aspect for pharmaceutical intermediates. The data generated also contributes to cheminformatics databases, supporting machine learning models that predict compound properties—a synergy between wet lab and computational research driving innovation.

As the scientific community focuses on drug repurposing and polypharmacology, molecules like N-(4-fluorophenyl)methyl-3-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide may find new relevance. Its structural features could interact with multiple biological targets, a valuable trait in treating complex diseases. This aligns with searches for multi-target therapeutics, a trending topic in pharmacology journals and conferences.

In summary, CAS No. 1171583-79-1 represents a compelling case study in contemporary medicinal chemistry, bridging traditional synthesis with cutting-edge computational approaches. Its structural complexity and potential bioactivity make it a molecule worth monitoring in the evolving landscape of small-molecule drug development and therapeutic innovation.